1-[2-(4-Nitrophenyl)-2-oxoethyl]pyridin-1-ium bromide

• CAS RN: 25407-30-1
• Molecular Formula: C13H11BrN2O3
• Molecular Weight: 323.14 g/mol
• IUPAC Name: 1-(4-nitrophenyl)-2-pyridin-1-ium-1-ylethanone;bromide
• InChI: InChI=1S/C13H11N2O3.BrH/c16-13(10-14-8-2-1-3-9-14)11-4-6-12(7-5-11)15(17)18;/h1-9H,10H2;1H/q+1;/p-1
• InChI Key: LWISKYAUPKPTNZ-UHFFFAOYSA-M
• SMILES: C1=CC=[N+](C=C1)CC(=O)C2=CC=C(C=C2)[N+](=O)[O-].[Br-]

Description

1-[2-(4-Nitrophenyl)-2-oxoethyl]pyridin-1-ium bromide is a useful research compound. Its molecular formula is C13H11BrN2O3 and its molecular weight is 323.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suitable reaction vessel equipped with an agitator and thermometer is charged approximately 33 parts by weight of pyridine, approximately 100 parts by weight of 4-nitrophenacyl bromide, and about 600 parts by weight of benzene. The so charged mass is agitated for about 16 hours at room temperature, and thereafter the precipitate filtered off and dried. The product is N-(4-nitrophenacyl) pyridinium bromide, a white solid melting at 255-257° C., and which is soluble in water.